4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide

• IUPAC Name: 4-methyl-3-oxo-N-propyl-1,4-benzoxazine-6-sulfonamide
• InChI: InChI=1S/C12H16N2O4S/c1-3-6-13-19(16,17)9-4-5-11-10(7-9)14(2)12(15)8-18-11/h4-5,7,13H,3,6,8H2,1-2H3
• InChI Key: DTLYWWWSTRCFNO-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC2=C(C=C1)OCC(=O)N2C
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol

Description

4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide, also known as MPOB, is a benzoxazine sulfonamide compound that has been extensively studied for its potential applications in scientific research. MPOB is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells, making it a promising candidate for cancer therapy.

Mechanism of Action

4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide exerts its anti-cancer effects by inhibiting the activity of CA IX, an enzyme that is overexpressed in many types of cancer cells. CA IX plays a key role in regulating the pH of cancer cells, and its inhibition leads to a decrease in intracellular pH, which in turn inhibits cancer cell growth and proliferation.
Biochemical and Physiological Effects:
4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer effects, it has been found to have anti-inflammatory and anti-oxidant properties, and has been investigated for its potential use in the treatment of other diseases such as rheumatoid arthritis and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide is its potency and selectivity for CA IX, which makes it a promising candidate for cancer therapy. However, its use in lab experiments is limited by its solubility and stability, which can make it difficult to work with.

Future Directions

There are many potential future directions for research on 4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide. One area of interest is the development of new formulations and delivery methods that can improve its solubility and stability. Another area of research is the investigation of its potential use in combination with other anti-cancer agents, such as chemotherapy and radiation therapy. Finally, there is a need for further studies to investigate its safety and efficacy in humans, and to evaluate its potential as a diagnostic tool for cancer.

Scientific Research Applications

4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been found to be particularly effective against hypoxic cancer cells that are resistant to conventional chemotherapy. 4-methyl-3-oxo-N-propyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide has also been investigated for its potential use in imaging and diagnosis of cancer, as it has been shown to selectively bind to CA IX-expressing cells.